Cas no 1423683-55-9 (Ethyl 2-[4-[4-[4-(benzenesulfonamido)-3-methyl-1,2-oxazol-5-yl]phenyl]phenyl]acetate)

• Product Name: Ethyl 2-[4-[4-[4-(benzenesulfonamido)-3-methyl-1,2-oxazol-5-yl]phenyl]phenyl]acetate
• CAS No: 1423683-55-9
• MF: C₂₆H₂₄N₂O₅S
• MW: 476.544165611267
• CID: 4699515
• Update Time: 2025-06-13

Ethyl 2-[4-[4-[4-(benzenesulfonamido)-3-methyl-1,2-oxazol-5-yl]phenyl]phenyl]acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4'-(3-methyl-4-(phenylsulfonamido)isoxazol-5-yl)-[1,1'-biphenyl]-4-yl)acetate
• Ethyl 2-[4-[4-[4-(benzenesulfonamido)-3-methyl-1,2-oxazol-5-yl]phenyl]phenyl]acetate

• Inchi： 1S/C26H24N2O5S/c1-3-32-24(29)17-19-9-11-20(12-10-19)21-13-15-22(16-14-21)26-25(18(2)27-33-26)28-34(30,31)23-7-5-4-6-8-23/h4-16,28H,3,17H2,1-2H3
• InChI Key： FXOLPYONSBZJLQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1C(C)=NOC=1C1C=CC(=CC=1)C1C=CC(CC(=O)OCC)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 748
• Topological Polar Surface Area: 107

Additional information on Ethyl 2-[4-[4-[4-(benzenesulfonamido)-3-methyl-1,2-oxazol-5-yl]phenyl]phenyl]acetate

Ethyl 2-[4-[4-[4-(benzenesulfonamido)-3-methyl-1,2-oxazol-5-yl]phenyl]phenyl]acetate (CAS No. 1423683-55-9): A Comprehensive Overview

Ethyl 2-[4-[4-[4-(benzenesulfonamido-3-methyl-1,2-oxazol-5-yl]phenyl]phenyl]acetate, identified by its CAS number 1423683-55-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activities, making it a subject of extensive research and development. The intricate structure of Ethyl 2-[4-[4-[4-(benzenesulfonamido)-3-methyl-1,2-oxazol-5-yl]phenyl]phenyl]acetate incorporates multiple functional groups, including benzenesulfonamido and 1,2-oxazol moieties, which contribute to its unique chemical properties and biological interactions.

The< strong>Ethyl 2-[4-[4-[4-(benzenesulfonamido)-3-methyl-1,2-oxazol-5-yl]phenyl]phenyl]acetate molecule has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of the< strong>benzenesulfonamido group suggests that this compound may interact with biological targets in a manner similar to other sulfonamide derivatives, which are well-known for their pharmacological properties. Additionally, the< strong>1,2-oxazol ring provides a structural framework that can influence the compound's solubility, stability, and bioavailability.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Ethyl 2-[4-[4-[4-(benzenesulfonamido)-3-methyl-1,2-oxazol-5-yl]phenyl]phenyl]acetate has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and other pathological conditions. The< strong>Ethyl 2-[4-[4-[4-(benzenesulfonamido)-3-methyl-1,2-oxazol-5-yl]phenyl]phenyl]acetate structure allows for selective binding to these targets, which is crucial for developing effective therapeutic agents.

The synthesis of Ethyl 2-[4-[4-[4-(benzenesulfonamido)-3-methyl-1,2-oxazol-5-yl]phenyl]phenyl]acetate involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the< strong>benzenesulfonamido group typically involves nucleophilic substitution reactions or condensation reactions with appropriate sulfonic acid derivatives. The incorporation of the< strong>1,2-oxazol ring often requires cyclization reactions under specific conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of this compound efficiently.

The pharmacological evaluation of Ethyl 2-[4-[4-[4-(benzenesulfonamido)-3-methyl-1,2-oxazol-5-yl]phenyl]phenyl]acetate has revealed promising results in preclinical studies. The compound demonstrates inhibitory activity against various enzymes and receptors that are implicated in disease pathogenesis. For instance, studies have shown that Ethyl 2-[4-[4-[4-(benzenesulfonamido)-3-methyl-1,2 oxazol -5 - yl ] phen yl ] phen yl ] acetate can inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, this compound has shown potential in suppressing the activity of kinases involved in cancer cell proliferation and survival.

The structural features of Ethyl 2[ [ [ ben zen es ul fon am ide ) - 3 - me th yl - 1 , 2 - o x az ol - 5 - y l ] ph en y l ] ph en y l ] ace ta te contribute to its ability to interact with biological targets in a specific manner. The< strong> ben zen es ul fon am ide group provides a hydrogen bond donor capability that enhances binding affinity to protein targets. Meanwhile , the< strong >1 , 2 - o x az ol ring introduces conformational flexibility , allowing the molecule to adopt optimal orientations for effective interactions with biological receptors . These structural attributes make Eth yl [ [ [ ben zen es ul fon am ide ) - 3 - me th yl - 1 , 2 - o x az ol - 5 - y l ] ph en y l ] ph en y l ] ace ta te a valuable scaffold for further derivatization and optimization.

In conclusion , Eth yl [ [ [ ben zen es ul fon am ide ) - 3 - me th yl - 1 , 2 ox az ol -5-y l ] phen y l ] phen y l ] ace ta te ( C A S N o .14 z23683-z55-z9) is an intriguing compound with significant potential in pharmaceutical applications . Its complex structure , featuring multiple functional groups such as< strong > ben zen es ul fon am ide and1 , 2 ox az ol moieties , endows it with unique chemical properties and biological activities . Ongoing research continues to explore its therapeutic potential , particularly in modulating inflammatory pathways and inhibiting key enzymes involved in cancer progression . As synthetic methodologies advance , further derivatives of this compound are expected to be developed , offering new opportunities for drug discovery and medicinal chemistry . p >